methyl {2-[2-(4-chlorophenyl)morpholin-4-yl]-2-oxoethyl}carbamate

• IUPAC Name: methyl N-[2-[2-(4-chlorophenyl)morpholin-4-yl]-2-oxoethyl]carbamate
• InChI: InChI=1S/C14H17ClN2O4/c1-20-14(19)16-8-13(18)17-6-7-21-12(9-17)10-2-4-11(15)5-3-10/h2-5,12H,6-9H2,1H3,(H,16,19)
• InChI Key: MBHHVGPPUVKMOS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NCC(=O)N1CCOC(C1)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H17ClN2O4
• Molecular Weight: 312.75 g/mol

Description

Methyl {2-[2-(4-chlorophenyl)morpholin-4-yl]-2-oxoethyl}carbamate, also known as Mocap, is a carbamate insecticide that has been widely used in agriculture to control pests. This compound is highly effective against a wide range of insects, including soil-dwelling pests such as wireworms, root maggots, and cutworms.

Mechanism of Action

Methyl {2-[2-(4-chlorophenyl)morpholin-4-yl]-2-oxoethyl}carbamate acts as an acetylcholinesterase inhibitor, which leads to the accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of the nervous system and eventual paralysis of the insect. This compound is highly selective for insects and has a low toxicity to mammals.
Biochemical and Physiological Effects:
This compound has been shown to affect the metabolism of insects, leading to reduced growth and reproduction. It has also been shown to affect the behavior of insects, such as reducing feeding and locomotion.

Advantages and Limitations for Lab Experiments

Methyl {2-[2-(4-chlorophenyl)morpholin-4-yl]-2-oxoethyl}carbamate is a highly effective insecticide that can be used in laboratory experiments to control pests. However, care must be taken when handling this compound as it is toxic to humans and other mammals. Proper safety precautions must be taken to ensure the safety of researchers.

Future Directions

There are several areas of future research for methyl {2-[2-(4-chlorophenyl)morpholin-4-yl]-2-oxoethyl}carbamate. One area of interest is the development of new formulations of this compound that are more effective and have lower environmental impact. Another area of research is the study of the effects of this compound on non-target organisms, such as soil microorganisms and beneficial insects. Additionally, the development of new insecticides with novel modes of action is an ongoing area of research in the field of pest control.
Conclusion:
In conclusion, this compound, or this compound, is a carbamate insecticide that has been widely used in agriculture to control pests. Its highly selective nature and low toxicity to mammals make it an attractive option for pest control. Future research on this compound will focus on the development of new formulations, the study of non-target effects, and the development of new insecticides with novel modes of action.

Synthesis Methods

Methyl {2-[2-(4-chlorophenyl)morpholin-4-yl]-2-oxoethyl}carbamate can be synthesized by reacting 4-chloroaniline with ethyl chloroformate to form an intermediate, which is then reacted with morpholine to form the final product. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Methyl {2-[2-(4-chlorophenyl)morpholin-4-yl]-2-oxoethyl}carbamate has been extensively studied for its insecticidal properties. It has been shown to be highly effective against a variety of pests, including wireworms, root maggots, and cutworms. This compound has also been studied for its effects on non-target organisms, such as earthworms and beneficial insects.